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Compound of Interest

Compound Name: Larotinib mesylate hydrate

Cat. No.: B12401492 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive guide to the proper disposal

procedures for Larotinib mesylate hydrate, a potent tyrosine kinase inhibitor. While a specific

Safety Data Sheet (SDS) for Larotinib mesylate hydrate is not readily available, this guidance

is based on the safety profile of the closely related compound Larotrectinib and general best

practices for the disposal of pharmaceutical waste, as regulated by the Environmental

Protection Agency (EPA).[1][2]

I. Hazard Assessment and Regulatory Overview
Larotinib mesylate hydrate is a tyrosine kinase inhibitor intended for research use.[3] While

the ecotoxicity of Larotinib mesylate hydrate is not fully characterized, the SDS for the similar

compound Larotrectinib suggests it is not classified as dangerous for the environment.[4]

However, due to its potent biological activity and as a matter of best practice, it should be

handled and disposed of with care to prevent environmental release and occupational

exposure.

Pharmaceutical waste in the United States is regulated by the EPA under the Resource

Conservation and Recovery Act (RCRA).[5] Depending on its characteristics, a pharmaceutical

waste may be classified as hazardous. It is the responsibility of the generator (the laboratory or

facility) to make this determination. Given the potent nature of tyrosine kinase inhibitors, it is

prudent to manage Larotinib mesylate hydrate waste as, at a minimum, non-hazardous
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pharmaceutical waste, with a strong recommendation to handle it as hazardous waste to

ensure the highest level of safety and compliance.

Key Regulatory Considerations:

Regulatory Body Regulation
Key Disposal
Requirements

EPA
Resource Conservation and

Recovery Act (RCRA)

Governs the disposal of solid

and hazardous waste.[5]

Subpart P of RCRA

Specific management

standards for hazardous waste

pharmaceuticals from

healthcare facilities. Prohibits

sewering of hazardous

pharmaceutical waste.[1]

State & Local Varies by jurisdiction

May have more stringent

requirements than federal

regulations.

II. Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of Larotinib mesylate
hydrate from a laboratory setting.

1. Personal Protective Equipment (PPE):

Before handling Larotinib mesylate hydrate, ensure appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

2. Waste Segregation:
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Solid Waste:

Unused or expired Larotinib mesylate hydrate powder.

Contaminated materials such as weigh boats, pipette tips, and empty vials.

Liquid Waste:

Solutions containing Larotinib mesylate hydrate.

Solvents used to rinse contaminated glassware.

3. Waste Collection and Containment:

Solid Waste:

Collect all solid waste in a designated, leak-proof, and sealable container.

The container should be clearly labeled as "Hazardous Pharmaceutical Waste" or

"Incineration Only."[6]

For larger quantities, use a dedicated hazardous waste drum with a liner.

Liquid Waste:

Collect all liquid waste in a designated, sealed, and chemical-resistant container.

The container must be clearly labeled with the contents, including the name "Larotinib
mesylate hydrate" and any solvents present.

Do not mix incompatible waste streams.

4. Labeling:

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste" (recommended).[5]

The name of the chemical: "Larotinib mesylate hydrate."
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The accumulation start date.

The hazard characteristics (e.g., "Toxic").

5. Storage:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is well-ventilated.

Secondary containment is recommended to prevent spills.

6. Disposal Vendor:

Arrange for the pickup and disposal of the waste by a licensed hazardous waste disposal

company.

Provide the vendor with a complete inventory of the waste.

Retain all disposal records and manifests as required by federal, state, and local regulations.

7. Spill Management:

In the event of a spill:

Evacuate the immediate area.

Wear appropriate PPE before cleaning up the spill.

For small powder spills, carefully sweep the material into a suitable waste disposal

container.[4] Avoid generating dust. A vacuum cleaner with a HEPA filter can also be used.

[4]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the designated waste container.

Decontaminate the spill area with an appropriate cleaning agent.

Report the spill to the laboratory supervisor or safety officer.
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III. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Larotinib mesylate hydrate.
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Caption: Workflow for the safe disposal of Larotinib mesylate hydrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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